Cas no 61292-31-7 (Benzene, 4-bromo-2-(bromomethyl)-1-(4-bromophenoxy)-)

• Product Name: Benzene, 4-bromo-2-(bromomethyl)-1-(4-bromophenoxy)-
• CAS No: 61292-31-7
• MF: C₁₃H₉Br₃O
• MW: 420.921961545944
• CID: 485592
• PubChem ID: 71397351
• Update Time: 2025-04-19

Benzene, 4-bromo-2-(bromomethyl)-1-(4-bromophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-bromo-2-(bromomethyl)-1-(4-bromophenoxy)-
• 4-bromo-2-(bromomethyl)-1-(4-bromophenoxy)benzene
• DTXSID90818858
• 61292-31-7

• Inchi： 1S/C13H9Br3O/c14-8-9-7-11(16)3-6-13(9)17-12-4-1-10(15)2-5-12/h1-7H,8H2
• InChI Key： UAPHENQCFPUBJJ-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=CC=1OC1C=CC(=CC=1)Br)Br

Computed Properties

• Exact Mass: 419.81830g/mol
• Monoisotopic Mass: 417.82035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 9.2Ų